Cas no 1361768-91-3 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate
• CAS No: 1361768-91-3
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932815
• Update Time: 2025-05-19

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)5-8-4-9(6-15)11(12(13)14)16-7(8)2/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： KKDAPMVTXQZZNE-UHFFFAOYSA-N
• SMILES： FC(C1=C(CN)C=C(CC(=O)OCC)C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate (CAS No. 1361768-91-3): A Comprehensive Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate (CAS No. 1361768-91-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, holds promise in various therapeutic applications, particularly in the synthesis of novel drug candidates. The unique combination of functional groups, including an aminomethyl side chain and a difluoromethyl substituent, makes it a versatile building block for medicinal chemists.

The chemical structure of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate consists of a pyridine core with several substituents that enhance its reactivity and biological activity. The presence of the aminomethyl group provides a nucleophilic site for further functionalization, while the difluoromethyl group is known to improve metabolic stability and binding affinity in drug molecules. These features make it an attractive candidate for exploring new pharmacological pathways.

In recent years, there has been a surge in research focused on developing small molecules with enhanced pharmacological properties. Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate has been extensively studied for its potential role in the development of anti-inflammatory, antiviral, and anticancer agents. Its structural motifs are often incorporated into drug candidates to modulate specific biological targets.

One of the most compelling aspects of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate is its ability to serve as a precursor for more complex molecules. The aminomethyl group can undergo various chemical transformations, such as coupling reactions with carboxylic acids or heterocyclic compounds, while the difluoromethyl group can be further modified through halogen exchange or cross-coupling reactions. These reactivities make it a valuable intermediate in synthetic chemistry.

The pharmaceutical industry has been particularly interested in compounds containing the pyridine scaffold due to their well-documented biological activity. Pyridines are integral to many drugs on the market, including antihistamines, antipsychotics, and antivirals. Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate leverages these properties by incorporating additional functional groups that enhance its pharmacological profile.

Recent studies have highlighted the potential of Ethyl 3-(aminomethyl)-2-(difluoromethyl)-6-methylpyridine-5-acetate in the development of novel therapeutic agents. For instance, researchers have explored its use in designing inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory diseases. The combination of the aminomethyl and difluoromethyl groups allows for precise tuning of electronic and steric properties, which is crucial for achieving high selectivity and efficacy.

The synthesis of Ethyl 3-(aminomethyldifluorometl)-6-methyldiflupyrinone-5-acetate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to construct the desired molecular framework efficiently.

In conclusion, Ethyl 3-(aminomethyldifluorometl)-6-methyldiflupyrinone-5-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing new drug candidates with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapies.